Cas no 585-34-2 (3-Tert-Butylphenol)

• Product Name: 3-Tert-Butylphenol
• CAS No: 585-34-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00002300
• CID: 38515
• PubChem ID: 11450
• Update Time: 2026-05-14

3-Tert-Butylphenol Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butylphenol
• M-T-BUTYLPHENOL
• M-TERT-BUTYLPHENOL
• PHENOL, 3-(1,1-DIMETHYLETHYL)-
• 3-(1,1-dimethylethyl)-pheno
• 3-(1,1-dimethylethyl)-Phenol
• 3-t-Butylphenol
• Phenol, 3-tert-butyl-
• Phenol, m-tert-butyl-
• 3-TERT-BUTYL-PHENYLAMINE
• ATHX380
• 3-tert-Butylphenolneat
• 3-tert-butyl-phenol
• 3-tetr-butylphenol
• meta-tert-butylphenol
• Phenol,m-tert-butyl
• 3-(tert-butyl)phenol
• CYEKUDPFXBLGHH-UHFFFAOYSA-N
• 2382U55WN2
• ST50824235
• 3-tertbutylphenol
• 3-tert.butylphenol
• m-tert.-butylphenol
• 3-tert.-butylphenol
• 3-tert-Butylphenol;
• 3-tert-Butyl phenol
• C14188
• 3-te
• 3-Tert-Butylphenol

• MDL： MFCD00002300
• Inchi： 1S/C10H14O/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7,11H,1-3H3
• InChI Key： CYEKUDPFXBLGHH-UHFFFAOYSA-N
• SMILES： O([H])C1=C([H])C([H])=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Needle like crystals.
• Density: 0.9688 (estimate)
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 132°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: 1.5108 (estimate)
• PSA: 20.23000
• LogP: 2.68970
• pka: 10.12(at 25℃)
• Solubility: Soluble in ethanol and diethyl ether.

3-Tert-Butylphenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2430 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons